Cas no 138895-23-5 (2,4(1H,3H)-Pyrimidinedione, 6-amino-3-(2-phenylethyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 6-amino-3-(2-phenylethyl)-
• CAS No: 138895-23-5
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 3723549
• PubChem ID: 14969706
• Update Time: 2025-04-22

2,4(1H,3H)-Pyrimidinedione, 6-amino-3-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 6-amino-3-(2-phenylethyl)-
• 6-Amino-3-(2-phenylethyl)-2,4(1H,3H)-pyrimidinedione
• SCHEMBL1943256
• DB-140490
• 138895-23-5
• DTXSID501220464

• Inchi： 1S/C12H13N3O2/c13-10-8-11(16)15(12(17)14-10)7-6-9-4-2-1-3-5-9/h1-5,8H,6-7,13H2,(H,14,17)
• InChI Key： LLCKFDMPWSYECT-UHFFFAOYSA-N
• SMILES： C1(=O)NC(N)=CC(=O)N1CCC1=CC=CC=C1

Computed Properties

• Exact Mass: 231.100776666Da
• Monoisotopic Mass: 231.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.4Ų